(2-(1-Bromocyclopropyl)ethoxy)(tert-butyl)dimethylsilane

• CAS No.: 923032-65-9
• Molecular Formula: C11H23BrOSi
• Molecular Weight: 279.29 g/mol
• IUPAC Name: 2-(1-bromocyclopropyl)ethoxy-tert-butyl-dimethylsilane
• InChI: InChI=1S/C11H23BrOSi/c1-10(2,3)14(4,5)13-9-8-11(12)6-7-11/h6-9H2,1-5H3
• InChI Key: ZYONOSNIZWVBEU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCCC1(CC1)Br

Description

(2-(1-Bromocyclopropyl)ethoxy)(tert-butyl)dimethylsilane is a useful research compound. Its molecular formula is C11H23BrOSi and its molecular weight is 279.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of the cyclopropyl alcohol (Step A) (1.303 g, 7.95 mmoles) in 30 ml anhydrous DCM was added anhydrous pyridine (1.2 ml, 1.1736 g, 14.8 mmoles), TBSOTf (2.7 ml, 3.1077 g, 11.76 mol) and the solution was stirred at room temperature for 16 h. It was extracted with CHCl3/brine and the organic fraction was dried with MgSO4. The solvent was reduced and the crude product purified using flash-column chromatography (CHCl3/hexanes 1:10, Rf=0.4). Yield: 0.796 g, 36%. 1H-NMR (500 MHz, CDCl3): δ=3.95-3.75 (t, 2H), 1.95-1.85 (t, 2H), 1.15-1.05 (m, 2H), 0.95-0.80 (m, 11H), 0.15-0.05 (s, 6H).